Cas no 1000528-09-5 (2-(5-Methoxypyridin-3-yl)ethan-1-ol)

• Product Name: 2-(5-Methoxypyridin-3-yl)ethan-1-ol
• CAS No: 1000528-09-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5705946
• PubChem ID: 55266240
• Update Time: 2023-10-17

2-(5-Methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1000528-09-5
• EN300-1625792
• 2-(5-methoxypyridin-3-yl)ethan-1-ol
• AKOS006310971
• 3-Pyridineethanol, 5-methoxy-
• 2-(5-Methoxypyridin-3-yl)ethan-1-ol

• Inchi： 1S/C8H11NO2/c1-11-8-4-7(2-3-10)5-9-6-8/h4-6,10H,2-3H2,1H3
• InChI Key： KTVLFQDCRYFNPX-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)CCO

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 289.5±25.0 °C(Predicted)
• pka: 14.50±0.10(Predicted)